Cas no 1936395-75-3 (1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl]-)

• Product Name: 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl]-
• CAS No: 1936395-75-3
• MF: C₅H₁₀N₄OS
• MW: 174.224098682404
• CID: 5998333
• PubChem ID: 130917846
• Update Time: 2025-05-25

1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl]-
• 1936395-75-3
• 1-(2-Methanesulfinylethyl)-1H-1,2,3-triazol-4-amine
• EN300-783880

• Inchi： 1S/C5H10N4OS/c1-11(10)3-2-9-4-5(6)7-8-9/h4H,2-3,6H2,1H3
• InChI Key： PBROSGUJINCBCA-UHFFFAOYSA-N
• SMILES： N1(CCS(C)=O)C=C(N)N=N1

Computed Properties

• Exact Mass: 174.05753213g/mol
• Monoisotopic Mass: 174.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 496.8±51.0 °C(Predicted)
• pka: 1.76±0.11(Predicted)

Additional information on 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl]-

Professional Introduction to 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl] (CAS No. 1936395-75-3)

1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl] (CAS No. 1936395-75-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in drug design and development. The presence of a methylsulfinyl group at the ethyl side chain introduces a distinct electronic and steric environment, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl] consists of a triazole ring system linked to an amine functional group and a methylsulfinyl ethyl substituent. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. The triazole ring is known for its stability and ability to engage in hydrogen bonding, while the amine group can serve as a nucleophilic site for further derivatization. The methylsulfinyl moiety enhances the compound's solubility in polar solvents and may contribute to its bioavailability and metabolic stability.

In recent years, there has been growing interest in the development of novel triazole derivatives as therapeutic agents. The methylsulfinyl group is particularly noteworthy as it has been shown to influence the pharmacokinetic properties of molecules by affecting their solubility, permeability, and metabolic clearance. Studies have demonstrated that sulfoxide and sulfone derivatives can exhibit potent biological activities across various disease spectra, including inflammation, cancer, and infectious diseases. The incorporation of such functional groups into heterocyclic frameworks has opened new avenues for drug discovery.

Current research in the field of medicinal chemistry has highlighted the importance of 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl] as a versatile scaffold for designing next-generation pharmaceuticals. The compound's ability to undergo further chemical modifications allows for the creation of libraries of derivatives with tailored biological profiles. For instance, modifications at the amine or sulfinyl positions can lead to compounds with enhanced binding affinity or selectivity towards specific targets. This flexibility makes it an attractive building block for high-throughput screening campaigns aimed at identifying novel lead compounds.

The synthesis of 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl] involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions on the triazole ring followed by functionalization of the ethyl chain with the methylsulfinyl group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving atom economy. These advancements are crucial for aligning pharmaceutical synthesis with green chemistry principles.

From a biological perspective, 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl] exhibits potential as an intermediate in the development of bioactive molecules. Preliminary studies have suggested that derivatives of this compound may interact with enzymes involved in signal transduction pathways relevant to neurological disorders and metabolic diseases. The methylsulfinyl group's ability to modulate redox-sensitive processes further underscores its therapeutic relevance. Future investigations should focus on evaluating the compound's interactions with key biological targets using computational modeling and experimental validation.

The pharmaceutical industry continues to leverage advanced technologies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) to optimize compounds like 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl]. These approaches enable researchers to predict how structural modifications will affect biological activity by analyzing molecular interactions at the atomic level. By integrating these methodologies with high-resolution crystallography and nuclear magnetic resonance (NMR) spectroscopy, methylsulfinyl containing triazoles can be fine-tuned to achieve desired pharmacological properties.

The regulatory landscape for novel pharmaceutical compounds also plays a critical role in determining their commercial viability. Manufacturers must navigate stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with these regulations ensures that drugs are safe and effective before reaching patients. As research on 1H-1,2,3-Triazol-4-amine, 1-[2-(methylsulfinyl)ethyl] progresses, it will be essential to demonstrate robust pharmacokinetic profiles and minimal toxicological liabilities.

In conclusion, 1H-1, 2, 3-Triazol4amine, 1[2((methylsulfinyl)ethyl)] (CAS No. 1936395753) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound's versatility as a scaffold for drug design, coupled with its favorable physicochemical properties, positions it as a valuable asset in ongoing pharmaceutical research efforts. Continued investigation into its biological activities will likely uncover new treatment modalities across multiple disease areas.